Cas no 1318104-14-1 (tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate)
tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-1-carboxylic acid, 5-broMo-3-hydroxy-, 1,1-diMethylethyl ester
- tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate
-
- MDL: MFCD22571042
- Inchi: 1S/C13H14BrNO3/c1-13(2,3)18-12(17)15-7-11(16)9-6-8(14)4-5-10(9)15/h4-7,16H,1-3H3
- InChI Key: UYKJMKACHJGPMV-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)C2=C(C=C(Br)C=C2)C(O)=C1
tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM263767-1g |
tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate |
1318104-14-1 | 95% | 1g |
$707 | 2024-08-02 | |
| eNovation Chemicals LLC | D516431-250mg |
1H-Indole-1-carboxylic acid, 5-bromo-3-hydroxy-, 1,1-dimethylethyl ester |
1318104-14-1 | 95% | 250mg |
$448 | 2024-06-05 | |
| eNovation Chemicals LLC | D516431-500mg |
1H-Indole-1-carboxylic acid, 5-bromo-3-hydroxy-, 1,1-dimethylethyl ester |
1318104-14-1 | 95% | 500mg |
$686 | 2024-06-05 | |
| eNovation Chemicals LLC | D516431-1g |
1H-Indole-1-carboxylic acid, 5-bromo-3-hydroxy-, 1,1-dimethylethyl ester |
1318104-14-1 | 95% | 1g |
$858 | 2024-06-05 | |
| eNovation Chemicals LLC | D516431-500mg |
1H-Indole-1-carboxylic acid, 5-bromo-3-hydroxy-, 1,1-dimethylethyl ester |
1318104-14-1 | 95% | 500mg |
$686 | 2025-02-28 | |
| eNovation Chemicals LLC | D516431-250mg |
1H-Indole-1-carboxylic acid, 5-bromo-3-hydroxy-, 1,1-dimethylethyl ester |
1318104-14-1 | 95% | 250mg |
$448 | 2025-02-28 | |
| eNovation Chemicals LLC | D516431-1g |
1H-Indole-1-carboxylic acid, 5-bromo-3-hydroxy-, 1,1-dimethylethyl ester |
1318104-14-1 | 95% | 1g |
$858 | 2025-02-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1793916-1g |
tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate |
1318104-14-1 | 98% | 1g |
¥5772.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D516431-500mg |
1H-Indole-1-carboxylic acid, 5-bromo-3-hydroxy-, 1,1-dimethylethyl ester |
1318104-14-1 | 95% | 500mg |
$686 | 2025-02-25 | |
| eNovation Chemicals LLC | D516431-250mg |
1H-Indole-1-carboxylic acid, 5-bromo-3-hydroxy-, 1,1-dimethylethyl ester |
1318104-14-1 | 95% | 250mg |
$448 | 2025-02-25 |
tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate
Recent Advances in the Synthesis and Applications of tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate (CAS: 1318104-14-1)
The compound tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate (CAS: 1318104-14-1) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This indole derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting cancer and neurological disorders. Recent studies have highlighted its role in the development of novel kinase inhibitors and serotonin receptor modulators, underscoring its importance in pharmaceutical research.
One of the key advancements in the synthesis of tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate involves the optimization of its bromination and carboxylation steps. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthesis route using palladium-catalyzed cross-coupling reactions. This method not only improved the efficiency of the synthesis but also reduced the formation of by-products, making it more environmentally friendly and cost-effective for industrial applications.
In terms of biological applications, recent research has explored the compound's potential as a building block for PROTACs (Proteolysis Targeting Chimeras). A 2024 paper in ACS Chemical Biology reported the successful incorporation of tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate into a PROTAC molecule designed to degrade oncogenic proteins. The study showed promising results in preclinical models, with enhanced selectivity and reduced off-target effects compared to traditional small-molecule inhibitors.
Furthermore, the compound's structural features have been leveraged in the design of new serotonin receptor ligands. A recent study in Bioorganic & Medicinal Chemistry Letters utilized tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate as a key intermediate to synthesize novel 5-HT2A receptor antagonists. These compounds exhibited improved binding affinity and metabolic stability, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression.
Despite these advancements, challenges remain in the large-scale production and purification of tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate. Recent efforts have focused on developing greener synthetic protocols and improving the compound's solubility profile to facilitate its use in aqueous-based biological assays. Ongoing research is also investigating its potential in other therapeutic areas, such as anti-inflammatory and antimicrobial agents.
In conclusion, tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate (CAS: 1318104-14-1) continues to be a valuable tool in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its role in the development of novel therapeutics highlight its importance in the field. Future research will likely focus on expanding its applications and addressing current limitations in its synthesis and utilization.
1318104-14-1 (tert-Butyl 5-bromo-3-hydroxy-1H-indole-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)